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Abstract
Diphosphoryl chloride, also known as pyrophosphoryl chloride (P₂O₃Cl₄), is a highly reactive

inorganic compound that serves as a powerful phosphorylating agent in a multitude of chemical

syntheses. Its utility spans the pharmaceutical, agrochemical, and materials science sectors,

where it is instrumental in the creation of complex organophosphorus compounds. This

technical guide provides an in-depth overview of the chemical and physical properties of

diphosphoryl chloride, detailed experimental protocols for its synthesis and key reactions,

and a summary of its spectroscopic characteristics. The information presented herein is

intended to equip researchers, scientists, and drug development professionals with the critical

knowledge required for the safe and effective handling and application of this versatile reagent.

Introduction
Diphosphoryl chloride is a dense, colorless, fuming liquid that is notable for its vigorous

reactivity, particularly with water and other nucleophiles.[1][2] Structurally, it consists of two

phosphoryl groups linked by an oxygen atom, giving it the formula Cl₂P(O)OP(O)Cl₂. This

anhydride of dichlorophosphoric acid possesses two electrophilic phosphorus centers, making

it a potent agent for the introduction of phosphoryl groups into organic molecules.[3] Its

applications are diverse, ranging from the synthesis of active pharmaceutical ingredients (APIs)

and pesticides to the manufacture of flame retardants and detergents.[3][4] Understanding the
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chemical behavior and handling requirements of diphosphoryl chloride is paramount for its

successful application in research and development.

Physicochemical Properties
A summary of the key physical and chemical properties of diphosphoryl chloride is presented

in Table 1. This data has been compiled from various chemical suppliers and literature sources.

Property Value Reference(s)

Chemical Formula Cl₄O₃P₂ [1]

Molecular Weight 251.76 g/mol [4]

CAS Number 13498-14-1 [1]

Appearance
Colorless, fuming, corrosive

liquid
[4]

Density 1.82 g/mL at 25 °C [5]

Boiling Point 90 °C at 12 mmHg [5]

Refractive Index n20/D 1.475 [5]

Solubility

Miscible with most organic

solvents. Reacts violently with

water.

[6]

Synthesis of Diphosphoryl Chloride
Several methods for the synthesis of diphosphoryl chloride have been reported. The choice

of method often depends on the available starting materials and the desired scale of

production.

From Dichlorophosphoric Acid and Phosphorus
Pentachloride
This method involves the reaction of dichlorophosphoric acid with phosphorus pentachloride.

The reaction proceeds at a molar ratio of 2:1 between the acid and the pentachloride.[7]
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Experimental Protocol:

In a distillation flask, 14.07 g of dichlorophosphoric acid is combined with 10.81 g of

phosphorus pentachloride.[6]

The flask is immediately connected to a vacuum distillation apparatus.

A water pump vacuum is applied, and the receiver is cooled with a dry ice/acetone bath to

collect the hydrogen chloride byproduct.

The phosphorus oxychloride formed during the reaction is continuously distilled off at 20 °C.

The distillation flask is gently warmed to remove the final traces of phosphorus oxychloride.

The receiver is then changed, and the diphosphoryl chloride is distilled under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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